Cas no 1806756-74-0 (Ethyl 3-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate)

• Product Name: Ethyl 3-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate
• CAS No: 1806756-74-0
• MF: C₁₁H₁₁F₄NO₄
• MW: 297.202957391739
• CID: 4841849
• Update Time: 2025-07-18

Ethyl 3-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate

• Inchi： 1S/C11H11F4NO4/c1-3-19-10(17)7-4-8(18-2)6(5-12)9(16-7)20-11(13,14)15/h4H,3,5H2,1-2H3
• InChI Key： VHYRRWMGBBACEU-UHFFFAOYSA-N
• SMILES： FCC1C(=NC(C(=O)OCC)=CC=1OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 326
• XLogP3: 3
• Topological Polar Surface Area: 57.6

Additional information on Ethyl 3-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate

Ethyl 3-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806756-74-0): A Comprehensive Overview

Ethyl 3-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate, identified by its CAS number 1806756-74-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, exhibits a high degree of molecular complexity, making it a subject of intense research interest. The presence of multiple fluorine atoms and functional groups such as fluoromethyl, methoxy, and trifluoromethoxy imparts distinct chemical properties that make it a valuable candidate for various applications in drug discovery and development.

The structural framework of Ethyl 3-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate consists of a pyridine core substituted with several electronegative groups. The pyridine ring is a common pharmacophore in many bioactive molecules, contributing to their binding affinity and biological activity. The specific substitution pattern, including the fluoromethyl and trifluoromethoxy groups, influences the compound's electronic distribution and reactivity, which are critical factors in its potential pharmacological effects.

In recent years, the pharmaceutical industry has seen a surge in the use of fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. Ethyl 3-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate exemplifies this trend, as its fluorinated substituents are likely to contribute to these desirable properties. The compound's design allows for fine-tuning of its pharmacokinetic and pharmacodynamic profiles, making it a promising candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of Ethyl 3-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate is its potential application in the development of novel therapeutic agents. The combination of the pyridine core with multiple fluorinated and methoxylated groups creates a versatile scaffold that can be modified to target various biological pathways. For instance, studies have shown that pyridine derivatives can interact with enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The unique electronic properties of this compound may enable it to modulate these pathways effectively.

The synthesis of Ethyl 3-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The introduction of fluorine atoms, in particular, requires specialized techniques due to the high reactivity and sensitivity of fluorinating agents. Despite these challenges, the synthesis pathway has been optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of Ethyl 3-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate. Molecular modeling studies have provided insights into how the compound interacts with biological targets at the atomic level. These studies have helped researchers predict potential drug-like properties and identify areas for structural optimization. By leveraging computational tools, scientists can accelerate the drug discovery process and reduce the time required to bring new therapies to market.

The potential applications of Ethyl 3-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate extend beyond traditional small-molecule drugs. Its unique structural features make it an attractive candidate for developing biologics and nucleic acid-based therapies. For example, fluorinated pyridines have been used as probes in diagnostic imaging techniques due to their ability to emit signals detectable by specialized equipment. This opens up possibilities for using this compound in personalized medicine approaches.

In conclusion, Ethyl 3-(fluoromethyl)-4-methoxy-2-(trifluoromethoxy)pyridine-6-carboxylate (CAS No. 1806756-74-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its complex structure, characterized by multiple fluorinated and methoxylated groups, positions it as a valuable tool for drug discovery. With ongoing research exploring its applications in various therapeutic areas, this compound is poised to make meaningful contributions to the field of medicinal chemistry.